Cas no 2580224-72-0 (Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate)

Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate is a fluorinated bicyclic compound featuring a rigid azabicyclo[3.2.1]octane scaffold with a tert-butyl carboxylate protecting group. The fluorine substitution enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules with improved metabolic stability and binding affinity. The tert-butyl ester group facilitates selective deprotection under mild acidic conditions, enabling further functionalization. Its constrained bicyclic structure offers stereochemical control, making it valuable for designing conformationally restricted pharmacophores. This compound is suitable for applications in drug discovery, particularly in central nervous system (CNS) and protease inhibitor research, where fluorinated scaffolds are often employed.
Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate structure
2580224-72-0 structure
Product Name:Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate
CAS No:2580224-72-0
MF:C12H20FNO2
MW:229.291107177734
CID:6441338
PubChem ID:165895294
Update Time:2025-05-20

Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580224-72-0
    • tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate
    • EN300-27731547
    • Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate
    • Inchi: 1S/C12H20FNO2/c1-10(2,3)16-9(15)11-4-5-12(13,6-11)8-14-7-11/h14H,4-8H2,1-3H3
    • InChI Key: ZJWVZTWHIWKGBW-UHFFFAOYSA-N
    • SMILES: FC12CNCC(C(=O)OC(C)(C)C)(CC1)C2

Computed Properties

  • Exact Mass: 229.14780704g/mol
  • Monoisotopic Mass: 229.14780704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų

Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27731547-1.0g
tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate
2580224-72-0 95.0%
1.0g
$0.0 2025-03-19

Additional information on Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate

Introduction to Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate (CAS No. 2580224-72-0)

Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate (CAS No. 2580224-72-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate bicyclic structure and fluorinated substituent, exhibits unique chemical properties that make it a valuable candidate for various synthetic applications.

The molecular structure of Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate consists of a bicyclic framework with a nitrogen atom incorporated into the ring system, which contributes to its distinct reactivity and potential biological activity. The presence of a fluoro group at the 5-position further enhances its chemical profile, making it an attractive building block for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the properties of fluorinated heterocycles. The compound Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate has emerged as a promising intermediate in this context, particularly for the design of small-molecule drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules with enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atom, known for its ability to modulate lipophilicity and binding affinity, plays a crucial role in fine-tuning the pharmacological characteristics of drug candidates.

Recent studies have demonstrated the utility of Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate as a key intermediate in the preparation of fluorinated azabicycloalkanes, which are increasingly recognized for their potential in medicinal chemistry. These compounds have shown promise in preclinical models as inhibitors of enzymes and receptors involved in critical biological pathways.

The synthesis of Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the tert-butyl ester group provides a convenient handle for further functionalization, allowing chemists to explore diverse chemical modifications.

From a practical standpoint, the availability of high-purity Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate (CAS No. 2580224-72-0) is essential for researchers aiming to incorporate this motif into their drug discovery programs. Its well-characterized properties and reliable supply make it an indispensable tool in modern synthetic chemistry.

The growing body of literature on fluorinated azabicycloalkanes underscores the importance of compounds like Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate in advancing pharmaceutical innovation. Researchers are continually exploring new synthetic routes and applications, driven by the need for more effective and targeted therapies.

In conclusion, Tert-butyl 5-fluoro-3-azabicyclo[3.2.1]octane-1-carboxylate represents a significant advancement in the field of medicinal chemistry, offering unique structural and functional attributes that are highly valuable for drug development. Its continued study and application are expected to yield novel therapeutic entities with broad clinical implications.

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